Cas no 2171762-40-4 (4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol)

4-(3-Aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol is a specialized heterocyclic compound featuring a unique structural framework combining a thiolane, piperidine, and cyclopropyl moiety. Its distinct chemical architecture, with both amino and hydroxyl functional groups, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of multiple reactive sites enables versatile derivatization, facilitating its use in the synthesis of biologically active molecules. The cyclopropyl and thiolane rings contribute to conformational rigidity, potentially enhancing binding affinity in target interactions. This compound is particularly relevant for exploring novel therapeutic agents, owing to its balanced polarity and potential for modulating pharmacokinetic properties.
4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol structure
2171762-40-4 structure
Product Name:4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol
CAS No:2171762-40-4
MF:C12H22N2OS
MW:242.380881786346
CID:5945776
PubChem ID:165588665
Update Time:2025-06-03

4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol
    • 2171762-40-4
    • EN300-1647503
    • Inchi: 1S/C12H22N2OS/c13-11(5-8-16-9-11)12(15)3-6-14(7-4-12)10-1-2-10/h10,15H,1-9,13H2
    • InChI Key: VSQYBKXMXSHMBF-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)(C1(CCN(CC1)C1CC1)O)N

Computed Properties

  • Exact Mass: 242.14528450g/mol
  • Monoisotopic Mass: 242.14528450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 74.8Ų

4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol Pricemore >>

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Additional information on 4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol

Comprehensive Overview of 4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol (CAS No. 2171762-40-4): Structure, Applications, and Research Insights

The compound 4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol (CAS No. 2171762-40-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex nomenclature reflects its intricate molecular architecture, combining a thiolane ring, a cyclopropyl group, and a piperidine scaffold. This article delves into its properties, synthetic pathways, and potential applications, addressing common queries such as "how to synthesize 4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol" and "biological activity of CAS 2171762-40-4."

In recent years, the demand for novel heterocyclic compounds like 4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol has surged due to their potential in drug discovery and medicinal chemistry. Researchers are particularly interested in its amine-functionalized thiolane moiety, which may contribute to targeted binding interactions in biological systems. The compound's CAS No. 2171762-40-4 is frequently searched in databases like PubChem and Reaxys, highlighting its relevance in high-throughput screening projects.

From a synthetic chemistry perspective, the preparation of 4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol often involves multi-step reactions, including cyclization and amine protection-deprotection strategies. Optimizing its yield and purity is a key challenge, as discussed in forums like ResearchGate. The compound's stereochemistry and solubility profile also make it a subject of computational modeling studies, addressing questions like "how to improve the bioavailability of CAS 2171762-40-4 derivatives."

The pharmacological potential of 4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol is another hot topic. Preliminary studies suggest its scaffold could be tailored for central nervous system (CNS) targets or enzyme inhibition, though further in vitro and in vivo validation is needed. Its structure-activity relationship (SAR) is often compared to other piperidine-based therapeutics, a trending subject in AI-driven drug design platforms.

Environmental and green chemistry considerations are also critical. Researchers are exploring catalyst-free synthesis methods for CAS 2171762-40-4 to align with sustainable chemistry principles. This aligns with broader industry trends, such as the search for "eco-friendly synthesis of aminothiolane derivatives," which ranks highly in academic search engines.

In conclusion, 4-(3-aminothiolan-3-yl)-1-cyclopropylpiperidin-4-ol represents a promising candidate for interdisciplinary research. Its CAS No. 2171762-40-4 serves as a gateway to exploring its chemical versatility and therapeutic potential, while ongoing studies address scalability and safety profiles. As the scientific community continues to unravel its mysteries, this compound may soon feature in cutting-edge patent applications and clinical trials.

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